Cas no 887217-23-4 (N'-2-(morpholin-4-yl)ethyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-2-(morpholin-4-yl)ethyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 887217-23-4
• MF: C₁₉H₃₀N₄O₅S₂
• MW: 458.59530210495
• CID: 6084201
• PubChem ID: 16810184
• Update Time: 2025-10-20

N'-2-(morpholin-4-yl)ethyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(morpholin-4-yl)ethyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
• Ethanediamide, N1-[2-(4-morpholinyl)ethyl]-N2-[2-[1-(2-thienylsulfonyl)-2-piperidinyl]ethyl]-
• AKOS024661159
• N1-(2-morpholinoethyl)-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide
• 887217-23-4
• N'-[2-(morpholin-4-yl)ethyl]-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
• F2571-0374

• Inchi： 1S/C19H30N4O5S2/c24-18(19(25)21-8-10-22-11-13-28-14-12-22)20-7-6-16-4-1-2-9-23(16)30(26,27)17-5-3-15-29-17/h3,5,15-16H,1-2,4,6-14H2,(H,20,24)(H,21,25)
• InChI Key： WGJKLXPVMXIAGZ-UHFFFAOYSA-N
• SMILES： C(NCCN1CCOCC1)(=O)C(NCCC1CCCCN1S(C1SC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 458.16576242g/mol
• Monoisotopic Mass: 458.16576242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• pka: 12.81±0.46(Predicted)

Additional information on N'-2-(morpholin-4-yl)ethyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide

Introduction to N'-2-(morpholin-4-yl)ethyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No. 887217-23-4)

N'-2-(morpholin-4-yl)ethyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 887217-23-4, represents a novel molecular architecture that combines functional groups with high potential for biological activity. The presence of both morpholine and thiophene moieties in its structure suggests a unique combination of pharmacokinetic and pharmacodynamic properties, making it a subject of intense research interest.

The morpholin-4-yl group is a well-known pharmacophore that enhances solubility and bioavailability, while the thiophene-2-sulfonyl moiety introduces rigidity and electronic properties that can influence binding affinity to biological targets. The ethanediamide backbone further contributes to the compound's ability to interact with various enzymes and receptors, making it a promising candidate for the development of new therapeutic agents. Recent studies have highlighted the potential of such structures in modulating pathways associated with inflammation, pain, and neurodegeneration.

In the context of modern drug discovery, the design of molecules like N'-2-(morpholin-4-yl)ethyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide often involves computational chemistry and high-throughput screening to identify optimal lead compounds. The integration of machine learning algorithms has further accelerated this process by predicting binding affinities and metabolic stability with remarkable accuracy. This compound's structure has been optimized through iterative synthesis and structural modifications to enhance its pharmacological profile.

The synthesis of N'-2-(morpholin-4-yl)ethyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the thiophene-sulfonyl group, followed by the introduction of the morpholine moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core scaffold efficiently. The final product is characterized using spectroscopic methods like NMR, mass spectrometry, and X-ray crystallography to confirm its structural integrity.

The biological activity of N'-2-(morpholin-4-yl)ethyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-yethylethanediamide has been explored in several preclinical studies. Initial in vitro assays have demonstrated its potential as an inhibitor of enzymes involved in inflammatory responses. The compound's ability to modulate these pathways makes it a candidate for treating conditions such as rheumatoid arthritis and chronic pain syndromes. Additionally, its interaction with neurotransmitter receptors has been investigated, suggesting possible applications in neuropharmacology.

The pharmacokinetic properties of this compound are also under scrutiny. Studies have shown that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these parameters, researchers aim to develop a drug candidate with improved therapeutic efficacy and reduced side effects. The use of animal models has provided valuable insights into the compound's behavior in vivo, guiding further optimization efforts.

The role of computational modeling in understanding the interactions between N'-2-(morpholin strong >)-4 -yl)ethyl-N-{ 2 -1 - (< strong > thiophene strong >)- 2 - sulfonyl ) piperidin - 2 - yle thyl } eth anediam ide and biological targets cannot be overstated. Molecular dynamics simulations have helped elucidate how this compound binds to its intended receptors, providing a rational basis for designing analogs with enhanced activity. These simulations also predict potential off-target effects, allowing researchers to mitigate risks early in the development process.

The future direction of research on N'-2-(< strong > morpholine strong >)-4 - yl)ethyl-N-{ 2 -1 - (< strong > thiophene strong >)- 2 - sulfonyl ) piperidin - 2 - yle thyl } eth anediam ide includes exploring its potential in combination therapies. By pairing this compound with other agents that target different aspects of a disease pathway, researchers hope to achieve synergistic effects that could lead to more effective treatments. Additionally, investigating its role in precision medicine approaches could uncover new applications tailored to individual patient profiles.

In conclusion, N'-2-(< strong > morpholin strong >)-4 - yl)ethyl-N{ { 22 } } -( thiophene ) ) - sulfonyl ) piperidine ) ) eth anediam ide ( CAS No .88721723 .44 ) is a structurally complex molecule with significant promise in pharmaceutical applications . Its unique combination of functional groups , coupled with advanced synthetic methodologies , positions it as a valuable tool for drug discovery . As research continues , this compound is likely to play an increasingly important role in developing novel therapeutics for a wide range of diseases . p > article > response >